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Compound of Interest

Compound Name: 1,1-Diethoxybutane

Cat. No.: B1585066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available toxicological and

safety information for 1,1-Diethoxybutane (CAS No: 3658-95-5). A thorough review of publicly

accessible data, including Safety Data Sheets (SDS), chemical databases, and regulatory

information, was conducted. The findings indicate that while 1,1-Diethoxybutane is

consistently classified as a flammable liquid, a skin irritant, and a serious eye irritant, there is a

significant lack of quantitative experimental data for key toxicological endpoints. This document

summarizes the existing hazard information, highlights the data gaps, and provides context

with information on related chemical structures where appropriate. The content is structured to

serve as a foundational resource for professionals in research and drug development who may

be handling or evaluating this chemical.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1,1-Diethoxybutane is presented in

Table 1. This information is critical for safe handling, storage, and experimental design.

Table 1: Chemical and Physical Properties of 1,1-Diethoxybutane
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Property Value Reference(s)

CAS Number 3658-95-5 [1][2]

EC Number 222-913-5 [2]

Molecular Formula C₈H₁₈O₂ [1][3]

Molecular Weight 146.23 g/mol [1][3]

Synonyms
Butyraldehyde diethyl acetal,

n-Butyraldehyde diethyl acetal
[1][3][4]

Appearance Liquid [2]

Boiling Point 143 °C at 760 mmHg

Density
0.820 - 0.829 g/cm³ at 20-25

°C
[5]

Flash Point 28.89 - 30 °C (84 - 86 °F) [2][5]

Solubility No data available

Vapor Pressure No data available

Refractive Index 1.393 - 1.399 at 20 °C [5]

Hazard Identification and Classification
1,1-Diethoxybutane is classified as a hazardous chemical according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its flammability and its irritant effects on skin and eyes. Some sources also

indicate a potential for skin sensitization.

Table 2: GHS Hazard Classification for 1,1-Diethoxybutane
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Hazard Class Category Hazard Statement Reference(s)

Flammable Liquids Category 2 or 3

H225: Highly

flammable liquid and

vapourH226:

Flammable liquid and

vapour

[1][4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][4]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[1][4]

Skin Sensitization -
H317: May cause an

allergic skin reaction
[1]

Note: The classification for flammable liquids and the inclusion of skin sensitization may vary

between suppliers based on the data they have considered.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethoxybutane
https://www.fishersci.com/store/msds?partNumber=AC393430250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethoxybutane
https://www.fishersci.com/store/msds?partNumber=AC393430250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethoxybutane
https://www.fishersci.com/store/msds?partNumber=AC393430250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethoxybutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,1-Diethoxybutane

GHS Hazard Classes

1,1-Diethoxybutane
(CAS: 3658-95-5)

Flammable Liquid
(Category 2/3)

Skin Irritant
(Category 2)

Serious Eye Irritant
(Category 2)

Skin Sensitizer
(Potential)
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Preparation

Experiment

Data Analysis

Select Bacterial Strains
(e.g., S. typhimurium TA98, TA100)

Mix Bacteria, Test Substance,
and +/- S9 Mix

Prepare Test Substance
(1,1-Diethoxybutane in solvent)

Prepare S9 Mix
(for metabolic activation)

Pour onto Minimal
Glucose Agar Plates

Incubate at 37°C
for 48-72 hours

Count Revertant Colonies

Compare to Negative Control

Assess for Dose-Response
and Biological Relevance

Conclusion:
Mutagenic or Non-Mutagenic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical of Interest:
1,1-Diethoxybutane

Search for Toxicological Data

Quantitative Data Available?

Qualitative Hazard Data
(Flammable, Irritant)

Data Gaps Identified
(Acute, Geno, Repro, etc.)

No

Quantitative Risk Assessment
(Derive DNEL, PDE, etc.)

Yes

Apply Precautionary Principle

Hazard-Based Risk Management

Safe Handling Protocol

Use of PPE
(Gloves, Goggles)

Engineering Controls
(Fume Hood, Ventilation) Avoid Ignition Sources

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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